Cas no 924199-85-9 ([(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate
• CAS No: 924199-85-9
• MF: C₂₂H₂₁F₃N₄O₃
• MW: 446.422355413437
• CID: 5455569
• PubChem ID: 16330958
• Update Time: 2025-06-03

[(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [(1-CYANOCYCLOHEXYL)CARBAMOYL]METHYL 2-{[3-(TRIFLUOROMETHYL)PHENYL]AMINO}PYRIDINE-3-CARBOXYLATE
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-[3-(trifluoromethyl)anilino]pyridine-3-carboxylate
• Z18885486
• 924199-85-9
• AKOS001270889
• EN300-26688852
• [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate

• Inchi： 1S/C22H21F3N4O3/c23-22(24,25)15-6-4-7-16(12-15)28-19-17(8-5-11-27-19)20(31)32-13-18(30)29-21(14-26)9-2-1-3-10-21/h4-8,11-12H,1-3,9-10,13H2,(H,27,28)(H,29,30)
• InChI Key： SCJOASPSIQXRGD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C(=CC=CN=1)C(=O)OCC(NC1(C#N)CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 446.15657503g/mol
• Monoisotopic Mass: 446.15657503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate

Introduction to [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate (CAS No. 924199-85-9)

Compound with the chemical name [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate and a CAS number of 924199-85-9 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups, including a cyanocyclohexyl moiety, a carbamoyl group, and a pyridine core, which collectively contribute to its distinct chemical properties and biological activities.

The presence of the cyanocyclohexyl group in the compound's structure is particularly noteworthy. This moiety is known for its ability to enhance binding affinity and selectivity in drug interactions. The cyano group (-CN) introduces a polar character, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the cyclohexyl ring provides steric hindrance, which can be crucial in optimizing drug efficacy by preventing off-target effects. These structural attributes make the compound a promising candidate for further investigation in medicinal chemistry.

Beyond the cyanocyclohexyl group, the carbamoyl moiety plays a pivotal role in the compound's functionality. The carbamoyl group (-NHCO-) is frequently incorporated into pharmaceuticals due to its versatility in forming hydrogen bonds and participating in various biochemical pathways. In this compound, the carbamoyl group is linked to a methyl group, further enhancing its reactivity and potential for biological interaction. This feature suggests that the compound may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable asset in drug development.

The core structure of the compound is based on a pyridine ring, which is a common scaffold in many bioactive molecules. Pyridine derivatives are widely recognized for their diverse pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific substitution pattern on the pyridine ring in this compound, particularly the presence of an amino group at position 2 and a carboxylate group at position 3, further enhances its potential therapeutic value. These functional groups enable the compound to interact with biological targets in multiple ways, increasing its likelihood of exhibiting broad-spectrum activity.

The introduction of a trifluoromethyl group at position 3 of the phenyl ring attached to the pyridine core is another critical feature of this compound. The trifluoromethyl group (-CF₃) is a well-known pharmacophore that can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In this context, the trifluoromethyl group may enhance the compound's resistance to enzymatic degradation and improve its ability to cross cell membranes. These properties are essential for achieving effective drug delivery and prolonged therapeutic action.

The combination of these structural elements—cyanocyclohexyl, carbamoyl, pyridine core with specific substitutions, and the presence of a trifluoromethyl group—makes [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate (CAS No. 924199-85-9) a multifaceted compound with significant potential in pharmaceutical research. Recent studies have highlighted the importance of such multifunctional scaffolds in developing next-generation therapeutics that offer improved efficacy and reduced side effects.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The unique structural features of this compound make it an attractive candidate for inhibiting PPIs associated with cancer, inflammation, and other chronic diseases. For instance, preliminary computational studies suggest that the compound may interact with specific domains of target proteins through hydrogen bonding networks involving its polar functional groups. This interaction could disrupt disease-causing protein conformations or prevent their aggregation, thereby alleviating pathological conditions.

The potential applications of this compound extend beyond oncology. Emerging research indicates that it may also have utility in treating neurological disorders by modulating neurotransmitter receptor activity. The pyridine core and its substituents are known to interact with receptors such as serotonin receptors (5-HT), dopamine receptors (D₂), and nicotinic acetylcholine receptors (nACh). By fine-tuning these interactions through structural modifications like those present in this compound, it may be possible to develop novel treatments for conditions such as depression, Parkinson's disease, and Alzheimer's disease.

In addition to its therapeutic potential, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate (CAS No. 924199-85-9) represents an important advancement in synthetic chemistry methodologies. The synthesis of complex heterocyclic compounds like this one requires sophisticated techniques that combine traditional organic reactions with modern catalytic processes. The development of efficient synthetic routes not only facilitates access to novel compounds but also contributes to our understanding of reaction mechanisms and molecular design principles.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Advanced computational methods such as molecular dynamics simulations (MD), quantum mechanical calculations (QM), and machine learning-based virtual screening have revolutionized drug discovery by enabling rapid evaluation of large libraries of compounds before experimental synthesis begins. In this context, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylate serves as an excellent case study for how computational tools can guide medicinal chemists toward designing molecules with desired properties.

The future prospects for this compound are promising but require further investigation through both preclinical studies and clinical trials if it is to realize its full potential as a therapeutic agent. Preclinical studies will focus on evaluating its pharmacokinetic profile—how it is absorbed, distributed, metabolized, and excreted by the body—as well as its toxicity profile across different species models. These studies will provide critical data needed to determine whether human trials are warranted.

If preclinical results are favorable enough to proceed into clinical trials—which involve testing safety and efficacy on human subjects—the next steps would include designing Phase I trials focused on establishing safe dosage ranges followed by larger-scale Phase II trials assessing therapeutic efficacy against specific diseases or conditions before moving into broader Phase III trials required by regulatory agencies such as those from FDA or EMA before approval can be granted for commercial use.

In conclusion，（1-Cyanocyclohexyl）carbamoyl)methyl 2-{[3-(trifluoromethyl）phenyl）amino}pyridine-3-carboxylic acid（CAS No:924199-85-9）is an innovative pharmaceutical candidate characterized by its unique molecular architecture featuring several key functional groups including（cyanocyclohexy），（carbamoy），and（pyridine）core structures enhanced by substitutions like（trifluoromethy）。These features endow it with significant potential applications across multiple therapeutic areas particularly oncology where it shows promise as an inhibitor targeting protein-protein interactions while also showing early indications toward neurology applications through modulation neurotransmitter receptor activity . As research progresses both computationally synthesized chemically optimized ,and biologically evaluated ,this substance stands poised become one leading candidates next generation treatments offering improved efficacy reduced side effects . Its development underscores ongoing efforts within pharmaceutical industry harnessing latest advances synthetic chemistry computational biology deliver novel solutions address unmet medical needs worldwide . Through continued exploration scientific community hope unlock full therapeutic capabilities allow transform lives patients suffering wide range debilitating conditions . With each new discovery testament power innovation drive progress medicine ever closer achieving healthier future humanity .